Cas no 1698808-20-6 (3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1698808-20-6
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 6428839
• PubChem ID: 108318774
• Update Time: 2025-06-09

3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde
• EN300-1292899
• 1698808-20-6

• Inchi： 1S/C12H11ClN2O/c1-8-6-9(2)15(14-8)12-10(7-16)4-3-5-11(12)13/h3-7H,1-2H3
• InChI Key： PDIOZLJVBDTSEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=C1N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde

Recent Advances in the Study of 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1698808-20-6)

3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1698808-20-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrazole and benzaldehyde moieties, has been the subject of recent studies exploring its biological activity, synthetic pathways, and potential therapeutic uses. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde, with particular emphasis on its role as a key intermediate in the production of more complex bioactive molecules. Researchers have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further pharmacological evaluation. These advancements are critical for scaling up production and ensuring reproducibility in subsequent studies.

In terms of biological activity, preliminary investigations suggest that 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde exhibits promising interactions with specific protein targets, including enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings open new avenues for the development of anti-inflammatory agents with improved efficacy and reduced side effects.

Another area of interest is the compound's potential application in oncology. Recent in vitro studies have shown that 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that these compounds may induce apoptosis via the mitochondrial pathway, offering a novel approach to targeted cancer therapy. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Beyond its direct biological effects, 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde has also been explored as a scaffold for the design of multifunctional drugs. Its structural flexibility allows for the incorporation of various pharmacophores, enabling the development of hybrid molecules with dual or multiple therapeutic actions. This strategy has been particularly valuable in addressing complex diseases such as neurodegenerative disorders and metabolic syndromes, where single-target therapies often fall short.

In conclusion, 3-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1698808-20-6) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Recent research has shed light on its synthetic accessibility, biological activity, and potential therapeutic applications, positioning it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to fully realize its therapeutic potential.